Cas no 2172168-67-9 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid
• CAS No: 2172168-67-9
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6162004
• PubChem ID: 165564543
• Update Time: 2025-05-20

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid
• EN300-1554458
• 2172168-67-9
• 1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]oxolane-3-carbonyl}piperidine-3-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-25(29-11-5-6-17(14-29)26(31)32)18-12-19(34-15-18)13-28-27(33)35-16-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,17-19,24H,5-6,11-16H2,(H,28,33)(H,31,32)
• InChI Key： OLPJEWJIDAQHOO-UHFFFAOYSA-N
• SMILES： O1CC(C(N2CCCC(C(=O)O)C2)=O)CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid

Introduction to 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic Acid (CAS No. 2172168-67-9)

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid, identified by its CAS number 2172168-67-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core functionalized with various substituents that contribute to its unique chemical and biological properties.

The structural complexity of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid makes it a promising candidate for further exploration in drug discovery. The presence of a fluorene moiety, specifically linked through a methoxycarbonyl group, introduces rigidity and electronic characteristics that can influence both the compound's solubility and its interactions with biological targets. Additionally, the piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage advanced structural motifs to achieve higher efficacy and reduced side effects. The compound 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid exemplifies this trend, as its design incorporates elements that have been shown to improve pharmacokinetic profiles. For instance, the fluorene substituent can enhance metabolic stability, while the piperidine ring can optimize binding interactions with enzymes and receptors.

The synthesis of such complex molecules often presents significant challenges, requiring precise control over reaction conditions and purification techniques. However, advancements in synthetic methodologies have made it increasingly feasible to construct intricate structures like 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid. These advancements include the use of novel catalysts, improved reaction conditions, and sophisticated purification strategies that allow for high yields and purity of the final product.

The biological activity of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid has been the subject of extensive investigation. Preliminary studies suggest that this compound exhibits potential as an inhibitor of various enzymatic targets relevant to human health. For example, its structural features may allow it to interact with enzymes involved in cancer pathways, making it a candidate for further development as an anticancer agent. Additionally, the compound's ability to modulate receptor activity could make it useful in treating neurological disorders or inflammatory conditions.

In the context of drug discovery, the integration of computational methods has revolutionized the way researchers evaluate the potential of new compounds. Molecular modeling techniques can predict how 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid will interact with biological targets at the atomic level. These predictions can guide experimental design and help identify optimal analogs for further testing. Such computational approaches are essential for navigating the vast chemical space and efficiently identifying promising candidates for therapeutic development.

The future prospects for 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyloxolane-3-carbonyl}piperidine-3-carboxylic acid are bright, with ongoing research aimed at elucidating its full potential in drug discovery. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of diseases. The combination of synthetic chemistry expertise and advanced computational tools will be crucial in realizing this potential.

In conclusion, 1-{5-({(9H-fluorenine mthoxycarbonly)amino)methyl oxalane - 3 - carbonly)piperidin - 3 - carboxilic acide (CAS No. 2172168 - 67 - 9) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activity make it a valuable tool for researchers seeking to develop new therapeutic agents. As the field continues to evolve, compounds like this one will undoubtedly contribute to the discovery of safer and more effective treatments for human diseases.